Cas no 71392-06-8 (4H-1-Benzopyran-4-one,2-[(2R,3R)-2,3-dihydro-3-[4-hydroxy-3-[(1Z)-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethenyl]-5-methoxyphenyl]-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-5,7-dihydroxy-,rel-(+)-)

4H-1-Benzopyran-4-one,2-[(2R,3R)-2,3-dihydro-3-[4-hydroxy-3-[(1Z)-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethenyl]-5-methoxyphenyl]-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-5,7-dihydroxy-,rel-(+)- structure
71392-06-8 structure
Product Name:4H-1-Benzopyran-4-one,2-[(2R,3R)-2,3-dihydro-3-[4-hydroxy-3-[(1Z)-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethenyl]-5-methoxyphenyl]-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-5,7-dihydroxy-,rel-(+)-
CAS No:71392-06-8
MF:C35H30O12
MW:642.605511188507
CID:569571
PubChem ID:6438705
Update Time:2025-04-19

4H-1-Benzopyran-4-one,2-[(2R,3R)-2,3-dihydro-3-[4-hydroxy-3-[(1Z)-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethenyl]-5-methoxyphenyl]-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-5,7-dihydroxy-,rel-(+)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-[(2R,3R)-2,3-dihydro-3-[4-hydroxy-3-[(1Z)-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethenyl]-5-methoxyphenyl]-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-5,7-dihydroxy-,rel-(+)-
    • 4H-1-Benzopyran-4-one,2-[(2R,3R)-2,3-dihydro-3-[4-hydroxy-3-[(1Z)-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethenyl]-5-methoxyphenyl]-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-5,7-dihydroxy-,rel-(+
    • hydnowightin
    • (2alpha,3beta(Z))-(+)-2-(2,3-Dihydro-3-(4-hydroxy-3-(2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethenyl)-5-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl)-5,7-dihydroxy-4H-1-benzopyran-4-one
    • 5,7-dihydroxy-2-[(2S,3S)-3-[4-hydroxy-3-[(Z)-3-hydroxy-1-(4-hydroxy-3-methoxyphenyl)prop-1-en-2-yl]-5-methoxyphenyl]-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]chromen-4-one
    • 71392-06-8
    • 4H-1-Benzopyran-4-one, 2-(2,3-dihydro-3-(4-hydroxy-3-(2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethenyl)-5-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl)-5,7-dihydroxy-, (2alpha,3beta(Z))-(+)-
    • Inchi: 1S/C35H30O12/c1-43-28-8-17(3-5-23(28)39)7-20(15-36)22-9-19(11-31(44-2)34(22)42)35-32(16-37)45-26-6-4-18(10-29(26)47-35)27-14-25(41)33-24(40)12-21(38)13-30(33)46-27/h3-14,32,35-40,42H,15-16H2,1-2H3/b20-7+
    • InChI Key: KMYJDVOGPCWOTR-IFRROFPPSA-N
    • SMILES: COC1C(O)=CC=C(/C=C(/C2C(O)=C(OC)C=C(C3C(CO)OC4C(=CC(C5OC6C(=C(C=C(C=6)O)O)C(=O)C=5)=CC=4)O3)C=2)\CO)C=1

Computed Properties

  • Exact Mass: 642.1737
  • Monoisotopic Mass: 642.173726
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 8
  • Complexity: 1140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 185
  • Surface Charge: 0
  • Tautomer Count: 180
  • XLogP3: 4.5

Experimental Properties

  • Density: 1.483
  • Boiling Point: 900.6°C at 760 mmHg
  • Flash Point: 289.3°C
  • Refractive Index: 1.706
  • PSA: 184.6
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